Cas no 1706216-43-4 (N-(furan-2-ylmethyl)-N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide)

• Product Name: N-(furan-2-ylmethyl)-N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide
• CAS No: 1706216-43-4
• MF: C₁₅H₁₈N₂O₄S
• MW: 322.379422664642
• CID: 5863800
• PubChem ID: 90598552
• Update Time: 2025-06-28

N-(furan-2-ylmethyl)-N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)-N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide
• N'-[(furan-2-yl)methyl]-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]ethanediamide
• AKOS024891086
• F6451-0904
• 1706216-43-4
• N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)oxalamide

• Inchi： 1S/C15H18N2O4S/c1-10-5-6-13(22-10)12(20-2)9-17-15(19)14(18)16-8-11-4-3-7-21-11/h3-7,12H,8-9H2,1-2H3,(H,16,18)(H,17,19)
• InChI Key： JRWOPBGPNLXWOG-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)C(NCC(OC)C1SC(C)=CC=1)=O

Computed Properties

• Exact Mass: 322.09872823g/mol
• Monoisotopic Mass: 322.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 109Ų

Additional information on N-(furan-2-ylmethyl)-N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide

Comprehensive Analysis of N-(furan-2-ylmethyl)-N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide (CAS No. 1706216-43-4)

The compound N-(furan-2-ylmethyl)-N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide (CAS No. 1706216-43-4) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This article delves into the chemical properties, synthesis pathways, and emerging applications of this compound, while also addressing frequently asked questions and trending topics in the field.

N-(furan-2-ylmethyl)-N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide belongs to the class of oxamide derivatives, which are known for their versatility in drug discovery and agrochemical development. The presence of both furan and thiophene rings in its structure makes it particularly interesting for researchers exploring heterocyclic compounds with enhanced bioactivity. The methoxy and methylthiophene moieties further contribute to its potential as a building block for more complex molecules.

Recent studies have highlighted the growing importance of CAS No. 1706216-43-4 in medicinal chemistry, particularly in the development of small molecule inhibitors and enzyme modulators. The compound's ability to interact with biological targets has made it a subject of interest for researchers working on neurodegenerative diseases and metabolic disorders, which are among the most searched health topics in scientific databases and AI-powered research tools.

From a synthetic chemistry perspective, the preparation of N-(furan-2-ylmethyl)-N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide typically involves multi-step reactions that showcase modern organic synthesis techniques. The process often begins with the protection of functional groups, followed by controlled coupling reactions to assemble the oxamide core. This synthetic approach aligns with current trends in green chemistry and atom economy, which are hot topics in sustainable chemical research.

The physicochemical properties of CAS No. 1706216-43-4 have been extensively studied, with particular focus on its solubility profile, thermal stability, and spectroscopic characteristics. These properties are crucial for researchers developing drug delivery systems or functional materials, addressing common questions about compound handling and formulation that frequently appear in scientific forums and search engine queries.

In the context of material science, the furan-thiophene hybrid structure of this compound has shown promise in the development of organic semiconductors and conductive polymers. This application area has gained tremendous attention due to the growing demand for flexible electronics and wearable technology, making it a perfect example of how fundamental chemical research intersects with cutting-edge technological developments.

Quality control and analytical methods for N-(furan-2-ylmethyl)-N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These analytical approaches ensure the compound meets the stringent purity requirements for research applications, addressing common concerns about compound characterization that researchers frequently search for in scientific databases.

The safety profile and handling considerations for CAS No. 1706216-43-4 follow standard laboratory protocols for organic compounds. While not classified as hazardous, proper personal protective equipment and ventilation are recommended when working with this material, reflecting the increasing emphasis on laboratory safety in research institutions worldwide.

Looking forward, the potential applications of N-(furan-2-ylmethyl)-N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide continue to expand as researchers uncover new properties and reactivity patterns. Its role in medicinal chemistry, material science, and catalysis makes it a compound worth watching in the coming years, particularly as these fields continue to evolve with advances in computational chemistry and AI-assisted drug discovery.

For researchers interested in obtaining or working with CAS No. 1706216-43-4, it's important to consult recent literature and patent databases to stay updated on the latest developments. The compound's growing importance in various research areas ensures that new findings and applications will continue to emerge, making it a valuable subject for ongoing scientific investigation.